Cas no 91667-27-5 (3-Buten-2-one, 4-chloro-4-phenyl-, (Z)-)

91667-27-5 structure
Product name:3-Buten-2-one, 4-chloro-4-phenyl-, (Z)-
3-Buten-2-one, 4-chloro-4-phenyl-, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Buten-2-one, 4-chloro-4-phenyl-, (Z)-
- 4-chloro-4-phenylbut-3-en-2-one
- DTXSID10720101
- 91667-27-5
- SCHEMBL7080067
-
- Inchi: InChI=1S/C10H9ClO/c1-8(12)7-10(11)9-5-3-2-4-6-9/h2-7H,1H3
- InChI Key: ACMZBZXKCMCEQW-UHFFFAOYSA-N
- SMILES: CC(=O)C=C(C1=CC=CC=C1)Cl
Computed Properties
- Exact Mass: 180.0341926g/mol
- Monoisotopic Mass: 180.0341926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 17.1Ų
3-Buten-2-one, 4-chloro-4-phenyl-, (Z)- Related Literature
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Yuecheng Zhang,Wenge Huo,Hong-Yu Zhang,Jiquan Zhao RSC Adv., 2017,7, 47261-47270
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Li Song,Hongsheng Yang,Chunlong Dai,Yukun Xiao,Xinqun Zhang,Yuyang Han,Congcong Bai,Bing Lu,Qianwen Liu,Yang Zhao,Zhipan Zhang,Liangti Qu Energy Environ. Sci., 2021,14, 3075-3085
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Zhentan Lu,Lin Mei,Xinge Zhang,Yanan Wang,Yu Zhao,Chaoxing Li Polym. Chem., 2013,4, 5743-5750
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Sally A. Wasileski,Michael J. Weaver Faraday Discuss., 2002,121, 285-300
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Kathleen Servaty,Cécile Moucheron,Andrée Kirsch-De Mesmaeker Dalton Trans., 2011,40, 11704-11711
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